Cas no 1508454-27-0 (3-(2,5-dimethylphenyl)butan-2-ol)

3-(2,5-Dimethylphenyl)butan-2-ol is a chiral secondary alcohol featuring a substituted aromatic ring, which lends it utility in synthetic organic chemistry and pharmaceutical intermediates. Its structure, incorporating both a phenyl group with methyl substitutions and a hydroxyl-bearing carbon chain, offers versatility in stereoselective reactions and derivatization. The compound’s defined molecular framework makes it suitable for applications in asymmetric synthesis, ligand design, and fine chemical production. Its stability under standard conditions and compatibility with common organic solvents further enhance its practicality in laboratory and industrial settings. The presence of steric and electronic modulation from the dimethylphenyl group can influence reactivity in targeted transformations.
3-(2,5-dimethylphenyl)butan-2-ol structure
1508454-27-0 structure
Product Name:3-(2,5-dimethylphenyl)butan-2-ol
CAS No:1508454-27-0
MF:C12H18O
MW:178.270723819733
CID:6439740
PubChem ID:66437404
Update Time:2025-10-28

3-(2,5-dimethylphenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 3-(2,5-dimethylphenyl)butan-2-ol
    • Benzeneethanol, α,β,2,5-tetramethyl-
    • Inchi: 1S/C12H18O/c1-8-5-6-9(2)12(7-8)10(3)11(4)13/h5-7,10-11,13H,1-4H3
    • InChI Key: GYSWUNSPMKKSSF-UHFFFAOYSA-N
    • SMILES: C(C1C=C(C)C=CC=1C)(C)C(O)C

Experimental Properties

  • Density: 0.956±0.06 g/cm3(Predicted)
  • Boiling Point: 223.8±8.0 °C(Predicted)
  • pka: 14.94±0.20(Predicted)

3-(2,5-dimethylphenyl)butan-2-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1627311-0.05g
3-(2,5-dimethylphenyl)butan-2-ol
1508454-27-0
0.05g
$612.0 2023-06-05
Enamine
EN300-1627311-0.1g
3-(2,5-dimethylphenyl)butan-2-ol
1508454-27-0
0.1g
$640.0 2023-06-05
Enamine
EN300-1627311-0.25g
3-(2,5-dimethylphenyl)butan-2-ol
1508454-27-0
0.25g
$670.0 2023-06-05
Enamine
EN300-1627311-0.5g
3-(2,5-dimethylphenyl)butan-2-ol
1508454-27-0
0.5g
$699.0 2023-06-05
Enamine
EN300-1627311-1.0g
3-(2,5-dimethylphenyl)butan-2-ol
1508454-27-0
1g
$728.0 2023-06-05
Enamine
EN300-1627311-2.5g
3-(2,5-dimethylphenyl)butan-2-ol
1508454-27-0
2.5g
$1428.0 2023-06-05
Enamine
EN300-1627311-5.0g
3-(2,5-dimethylphenyl)butan-2-ol
1508454-27-0
5g
$2110.0 2023-06-05
Enamine
EN300-1627311-10.0g
3-(2,5-dimethylphenyl)butan-2-ol
1508454-27-0
10g
$3131.0 2023-06-05
Enamine
EN300-1627311-50mg
3-(2,5-dimethylphenyl)butan-2-ol
1508454-27-0
50mg
$468.0 2023-09-22
Enamine
EN300-1627311-100mg
3-(2,5-dimethylphenyl)butan-2-ol
1508454-27-0
100mg
$490.0 2023-09-22

Additional information on 3-(2,5-dimethylphenyl)butan-2-ol

Recent Advances in the Study of 3-(2,5-dimethylphenyl)butan-2-ol (CAS: 1508454-27-0): A Comprehensive Research Brief

The compound 3-(2,5-dimethylphenyl)butan-2-ol (CAS: 1508454-27-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and pharmacological relevance. The following sections provide a detailed overview of the current state of research, highlighting key discoveries and future directions.

Recent studies have demonstrated that 3-(2,5-dimethylphenyl)butan-2-ol exhibits promising activity as an intermediate in the synthesis of more complex pharmaceutical agents. Its structural features, including the presence of a dimethylphenyl group and a hydroxyl moiety, make it a versatile building block for drug development. Researchers have successfully utilized this compound in the synthesis of novel anti-inflammatory and analgesic agents, with preliminary results indicating enhanced efficacy and reduced side effects compared to existing therapies.

In addition to its role as a synthetic intermediate, 3-(2,5-dimethylphenyl)butan-2-ol has been investigated for its direct biological effects. In vitro studies have shown that the compound modulates specific signaling pathways involved in inflammation and pain perception. For instance, it has been found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting potential applications in the treatment of chronic inflammatory conditions. These findings are supported by molecular docking studies, which reveal high affinity binding to key targets in the NF-κB pathway.

Pharmacokinetic studies of 3-(2,5-dimethylphenyl)butan-2-ol have also been conducted to evaluate its absorption, distribution, metabolism, and excretion (ADME) properties. Results indicate favorable bioavailability and metabolic stability, with minimal toxicity observed in preclinical models. These characteristics position the compound as a viable candidate for further development into a therapeutic agent. However, additional in vivo studies are required to fully assess its safety and efficacy in human subjects.

Looking ahead, researchers are exploring the potential of 3-(2,5-dimethylphenyl)butan-2-ol in combination therapies and as a scaffold for the design of new chemical entities. Its unique chemical properties and biological activity profile offer numerous opportunities for innovation in drug discovery. Future studies will likely focus on optimizing its synthesis, expanding its therapeutic applications, and elucidating its mechanism of action at the molecular level.

In conclusion, 3-(2,5-dimethylphenyl)butan-2-ol (CAS: 1508454-27-0) represents a promising area of research in the chemical biology and pharmaceutical fields. Its dual role as a synthetic intermediate and a biologically active compound underscores its versatility and potential impact on drug development. Continued investigation into its properties and applications will undoubtedly contribute to advancements in medicine and therapeutics.

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.